![molecular formula C17H17FN2O3S B248715 1-(4-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine](/img/structure/B248715.png)
1-(4-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine
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Overview
Description
1-(4-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine, also known as FPSP, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. FPSP is a piperazine derivative that has been synthesized and extensively studied for its biological and pharmacological properties.
Mechanism of Action
The mechanism of action of 1-(4-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine is not fully understood, but it is believed to act on various molecular targets in the body. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It also modulates the activity of neurotransmitters in the brain, which may explain its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects on the body. It has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase, which play important roles in various biological processes. This compound has also been found to modulate the levels of various neurotransmitters in the brain, such as serotonin and dopamine, which are involved in mood regulation and other physiological processes.
Advantages and Limitations for Lab Experiments
1-(4-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield and purity. It also exhibits significant activity against a range of cancer cell lines, making it a promising candidate for further research in the field of oncology. However, the mechanism of action of this compound is not fully understood, which may limit its potential therapeutic applications.
Future Directions
There are several future directions for research on 1-(4-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine. One area of interest is the development of this compound analogs with improved pharmacological properties. Another area of research is the investigation of the molecular targets of this compound and the elucidation of its mechanism of action. Additionally, further studies are needed to evaluate the potential therapeutic applications of this compound in various fields of medicine, including oncology, neurology, and psychiatry.
Synthesis Methods
The synthesis of 1-(4-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine involves the reaction of 4-Fluorobenzoyl chloride with 4-Phenylsulfonylpiperazine in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline solid with a high yield and purity.
Scientific Research Applications
1-(4-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine has been studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit significant antitumor activity against a range of cancer cell lines, including prostate, breast, and lung cancer. This compound has also been shown to have anticonvulsant, antidepressant, and anxiolytic properties.
properties
Molecular Formula |
C17H17FN2O3S |
---|---|
Molecular Weight |
348.4 g/mol |
IUPAC Name |
[4-(benzenesulfonyl)piperazin-1-yl]-(4-fluorophenyl)methanone |
InChI |
InChI=1S/C17H17FN2O3S/c18-15-8-6-14(7-9-15)17(21)19-10-12-20(13-11-19)24(22,23)16-4-2-1-3-5-16/h1-9H,10-13H2 |
InChI Key |
HYSHAFVVVSJQPV-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1C(=O)C2=CC=C(C=C2)F)S(=O)(=O)C3=CC=CC=C3 |
Canonical SMILES |
C1CN(CCN1C(=O)C2=CC=C(C=C2)F)S(=O)(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
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